Cas no 112393-68-7 (1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester)

1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester structure
112393-68-7 structure
Product Name:1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
CAS No:112393-68-7
MF:C7H9FN2O2
MW:172.156965017319
CID:1099262
PubChem ID:13761618
Update Time:2025-04-20

1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(fluoromethyl)-1H-Pyrazole-4-carboxylic acid ethyl ester
    • SCHEMBL10615235
    • 112393-68-7
    • DB-141805
    • ethyl 1-(fluoromethyl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C7H9FN2O2/c1-2-12-7(11)6-3-9-10(4-6)5-8/h3-4H,2,5H2,1H3
    • InChI Key: AWEAVZGITAZTRJ-UHFFFAOYSA-N
    • SMILES: FCN1C=C(C(=O)OCC)C=N1

Computed Properties

  • Exact Mass: 172.06480570g/mol
  • Monoisotopic Mass: 172.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.1Ų
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